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Compound of Interest

Compound Name: Lck-IN-1

Cat. No.: B11937912 Get Quote

For researchers, scientists, and drug development professionals working with the lymphocyte-

specific protein tyrosine kinase (Lck) inhibitor, Lck-IN-1, ensuring personal safety and proper

handling are paramount. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to foster a secure laboratory

environment.

Personal Protective Equipment (PPE) for Lck-IN-1
Adherence to proper PPE protocols is the first line of defense against potential exposure to

Lck-IN-1. The following table summarizes the required personal protective equipment.

PPE Category Required Equipment Specifications

Eye/Face Protection
Safety goggles with side-

shields

Must be worn to protect

against splashes.

Skin Protection Protective gloves
Chemically resistant gloves are

mandatory.

Impervious clothing/Lab coat
To protect skin and personal

clothing.

Respiratory Protection Suitable respirator

Use in well-ventilated areas. A

respirator is necessary if

ventilation is inadequate.
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This data is synthesized from the Lck-IN-1 Safety Data Sheet.[1]

Hazard Identification and First Aid
Lck-IN-1 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Understanding these hazards and the appropriate first aid response is critical.

Hazard GHS Classification
Precautionary
Statements

First Aid Measures

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)

P264: Wash skin

thoroughly after

handling. P270: Do

not eat, drink or

smoke when using

this product. P301 +

P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell. P330:

Rinse mouth.

If swallowed, call a

poison center or

doctor immediately if

you feel unwell. Rinse

mouth.[1]

Acute Aquatic Toxicity Category 1
P273: Avoid release to

the environment.
Collect spillage.[1]

Chronic Aquatic

Toxicity
Category 1 P391: Collect spillage. N/A

Safe Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of Lck-IN-1 and

prevent accidental exposure or environmental contamination.

Handling:

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in areas where Lck-IN-1 is handled.[1]
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Ensure adequate ventilation in the workplace.[1]

A safety shower and eye wash station should be readily accessible.[1]

Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Incompatible materials to avoid include strong acids/alkalis and strong oxidizing/reducing

agents.[1]

Disposal Plan
Proper disposal of Lck-IN-1 and its containers is crucial to prevent environmental harm.

Dispose of contents and container to an approved waste disposal plant.[1]

Avoid release to the environment.[1]

Lck Signaling Pathway
Lck plays a pivotal role in T-cell receptor (TCR) signaling, which is essential for T-cell activation

and immune responses.[2][3][4] Understanding this pathway is crucial for researchers working

with Lck inhibitors.
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Caption: Simplified Lck-mediated T-cell receptor signaling pathway.

Experimental Workflow for Handling Lck-IN-1
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The following diagram outlines a standard workflow for safely handling Lck-IN-1 in a laboratory

setting.

Preparation:
- Review SDS

- Ensure ventilation

Don Personal Protective Equipment:
- Safety Goggles

- Gloves
- Lab Coat

Chemical Handling:
- Weigh/dissolve in fume hood

- Avoid generating dust/aerosols

Perform Experiment

Decontamination:
- Clean work area

- Wash hands thoroughly

Waste Disposal:
- Dispose of waste in
approved container

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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